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Compound of Interest

Compound Name: 2-(2-Aminoethoxy)benzonitrile

Cat. No.: B112797 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-Aminoethoxy)benzonitrile is a bifunctional organic molecule that holds potential as a

versatile building block in the synthesis of novel pharmaceutical compounds. Its structure,

incorporating both a benzonitrile and an aminoethoxy functional group, makes it an

intermediate of interest for creating molecules designed to interact with specific biological

targets. A thorough understanding of the thermochemical properties of such a compound is

critical for drug development, ensuring safety, stability, and predictability in manufacturing and

formulation processes.

This technical guide addresses the thermochemical properties of 2-(2-
Aminoethoxy)benzonitrile. A comprehensive search of scientific literature and chemical

databases reveals a notable absence of published experimental or computational data on the

specific thermochemical properties of this compound. Therefore, this document serves a dual

purpose: to present the currently available physical and molecular data for 2-(2-
Aminoethoxy)benzonitrile, and to provide detailed, generalized experimental protocols for the

determination of key thermochemical parameters. These methodologies, centered on bomb

calorimetry and differential scanning calorimetry, represent the standard for characterizing new

chemical entities.
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Physicochemical Properties of 2-(2-
Aminoethoxy)benzonitrile
While specific thermochemical data is not available, the fundamental molecular and identifying

information for 2-(2-Aminoethoxy)benzonitrile is summarized in the table below. This

information is essential for any experimental or computational investigation into its properties.

Property Value Source

CAS Number 57276-65-0 [1][2]

Molecular Formula C₉H₁₀N₂O [1][2]

Molecular Weight 162.19 g/mol [2]

IUPAC Name 2-(2-aminoethoxy)benzonitrile [2]

Purity >98% [1]

Experimental Protocols for Thermochemical
Characterization
The following sections detail the standard experimental procedures that can be employed to

determine the key thermochemical properties of a solid organic compound such as 2-(2-
Aminoethoxy)benzonitrile.

The standard enthalpy of combustion, a critical measure of a substance's energy content, is

determined using a bomb calorimeter. This technique measures the heat released when a

sample is burned in a constant-volume container.

Methodology

Sample Preparation:

A sample of 2-(2-Aminoethoxy)benzonitrile (typically 0.5-1.0 g) is accurately weighed to

±0.1 mg.
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The sample is then compressed into a pellet using a pellet press. This ensures complete

and uniform combustion.

Bomb Assembly:

The pellet is placed in a sample cup, which is typically made of a material resistant to acid.

A fuse wire of a known length (e.g., 10 cm) is attached to the electrodes within the bomb

head, ensuring it is in contact with the sample pellet.

A small, known amount of distilled water (approximately 1 mL) is added to the bomb to

saturate the internal atmosphere, ensuring that any water formed during combustion is in

the liquid state.

Calorimeter Setup:

The bomb head is securely sealed onto the bomb vessel.

The bomb is purged with oxygen to remove atmospheric nitrogen and then charged with

pure oxygen to a pressure of approximately 25-30 atm.

The sealed bomb is submerged in a known volume of water in the calorimeter bucket. The

bucket is then placed within an insulating jacket to create a near-adiabatic environment.

Combustion and Data Acquisition:

The system is allowed to reach thermal equilibrium, and the initial temperature is

recorded.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water in the calorimeter is recorded at regular intervals until a

maximum temperature is reached and the system begins to cool.

Post-Reaction Analysis:

The bomb is depressurized and opened.
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The interior is inspected for any signs of incomplete combustion (e.g., soot).

The length of the unburned fuse wire is measured.

The bomb washings are collected and titrated to determine the amount of nitric acid

formed from any residual nitrogen.

Differential Scanning Calorimetry is a powerful technique for determining the temperatures and

enthalpies of phase transitions, such as melting and crystallization. It measures the difference

in heat flow between a sample and a reference as a function of temperature.

Methodology

Sample Preparation:

A small amount of the 2-(2-Aminoethoxy)benzonitrile sample (typically 2-10 mg) is

accurately weighed into a DSC pan, which is commonly made of aluminum.

The pan is hermetically sealed with a lid to prevent any loss of sample due to sublimation

or decomposition.

Instrument Setup and Calibration:

An empty, sealed pan is used as a reference.

The DSC instrument is calibrated for temperature and enthalpy using certified reference

materials with known melting points and enthalpies of fusion (e.g., indium).

The sample and reference pans are placed in the DSC cell.

Data Acquisition:

The DSC cell is purged with an inert gas, such as nitrogen, to provide a controlled

atmosphere.

A temperature program is initiated. A typical program involves heating the sample at a

constant rate (e.g., 10 °C/min) through the expected temperature range of any thermal

transitions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b112797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The differential heat flow to the sample and reference is recorded as a function of

temperature.

Data Analysis:

The resulting DSC curve plots heat flow against temperature.

Endothermic events, such as melting, appear as peaks. The onset temperature of the

peak is typically taken as the melting point.

The area under the peak is integrated to determine the enthalpy of the transition (e.g.,

enthalpy of fusion).

Visualization of Experimental Workflow
The logical flow for determining the thermochemical properties of a new chemical entity is

crucial for systematic research. The following diagram illustrates this general workflow.
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Phase 1: Sample Preparation & Purity Analysis

Phase 2: Calorimetric Measurements

Phase 3: Data Analysis & Property Determination

Acquire/Synthesize
2-(2-Aminoethoxy)benzonitrile

Purity Analysis
(e.g., NMR, HPLC)

Sample Preparation
(Pelletizing/Weighing)

Bomb Calorimetry
(Constant Volume)

Differential Scanning
Calorimetry (DSC)

Analyze Combustion Data
(Temp Rise, Corrections)

Analyze DSC Thermogram
(Peak Integration)

Calculate Enthalpy of Formation
(from Enthalpy of Combustion)

Determine Melting Point &
Enthalpy of Fusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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